Cas no 2172599-08-3 (1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol)

• Product Name: 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol
• CAS No: 2172599-08-3
• MF: C₁₃H₁₇F₂NO
• MW: 241.276990652084
• CID: 5888667
• PubChem ID: 165441639
• Update Time: 2025-10-11

1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol
• 2172599-08-3
• EN300-1650712
• 1-[amino(phenyl)methyl]-3,3-bis(fluoromethyl)cyclobutan-1-ol

• Inchi： 1S/C13H17F2NO/c14-8-12(9-15)6-13(17,7-12)11(16)10-4-2-1-3-5-10/h1-5,11,17H,6-9,16H2
• InChI Key： HYRIJJDZDBLKAR-UHFFFAOYSA-N
• SMILES： FCC1(CF)CC(C(C2C=CC=CC=2)N)(C1)O

Computed Properties

• Exact Mass: 241.12782049g/mol
• Monoisotopic Mass: 241.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol

Comprehensive Overview of 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2172599-08-3)

The compound 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2172599-08-3) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This molecule, characterized by its cyclobutane core and fluoromethyl substituents, represents a promising scaffold for the development of novel therapeutic agents and advanced materials. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for fluorinated compounds in pharmaceuticals and agrochemicals.

One of the most intriguing aspects of 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol is its structural complexity, which combines a phenyl group with a cyclobutane ring. This arrangement offers a unique balance of rigidity and flexibility, making it an attractive candidate for drug design. The presence of fluorine atoms further enhances its potential, as fluorine incorporation is known to improve metabolic stability, bioavailability, and binding affinity in drug molecules. Recent studies have highlighted the role of fluorinated cyclobutanes in targeting specific enzymes and receptors, which aligns with the current trend of precision medicine.

In the context of material science, 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol has shown promise as a building block for high-performance polymers and coatings. The fluoromethyl groups contribute to the compound's thermal stability and chemical resistance, properties that are highly sought after in industries such as aerospace and electronics. Moreover, the compound's ability to form hydrogen bonds through its amino and hydroxyl functionalities opens up possibilities for creating supramolecular assemblies with tailored properties.

The synthesis of 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol involves multi-step organic transformations, often requiring advanced techniques such as asymmetric catalysis and fluorination reactions. These methods are critical for achieving high enantiomeric purity, which is essential for pharmaceutical applications. Recent advancements in green chemistry have also influenced the synthesis strategies, with researchers focusing on minimizing waste and using environmentally benign reagents. This aligns with the broader industry shift toward sustainable and eco-friendly chemical processes.

From a commercial perspective, the demand for 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol is expected to rise, particularly in the pharmaceutical sector. The compound's potential as a bioisostere for existing drug molecules makes it a valuable asset in the development of next-generation therapeutics. Additionally, its applications in proteolysis-targeting chimeras (PROTACs) and other emerging drug modalities have sparked interest among biotech companies. As the industry continues to explore targeted protein degradation, compounds like this are likely to play a pivotal role.

In conclusion, 1-amino(phenyl)methyl-3,3-bis(fluoromethyl)cyclobutan-1-ol (CAS No. 2172599-08-3) stands out as a versatile and innovative compound with broad applicability across multiple scientific disciplines. Its unique structural attributes, combined with the growing emphasis on fluorine chemistry and sustainable synthesis, position it as a key player in the future of chemical research and development. As more studies uncover its potential, this compound is poised to make significant contributions to both academia and industry.